Cas no 13767-16-3 (Ammonia-15N, Solution in Methanol (~2M))

• Product name: Ammonia-15N, Solution in Methanol (~2M)
• CAS No: 13767-16-3
• MF: H₃N
• MW: 18.0239288806915
• CID: 145436

Ammonia-15N, Solution in Methanol (~2M) Chemical and Physical Properties

Names and Identifiers

• Ammonia-15N
• Ammonia-15N, Solution in Methanol (~2M)
• Ammonia-15N, Solution in Methanol (1.75M)
• 15N Labeled ammonia
• Ammonia-15N in methanol
• Nitrogen,isotope of mass 15
• Nitrogen-15
• Ammonia-n
• Ammonia water-15N
• AMMONIUM HYDROGEN-15N
• Ammonia-15N in methanol
• AMMONIA-15N, 10 ATOM % 15N
• AMMONIA-15N, 98+ ATOM % 15N
• AMMONIA-15N, 99.9 ATOM % 15N

• Inchi： InChI=1S/H3N/h1H3/i1+1
• InChI Key： QGZKDVFQNNGYKY-OUBTZVSYSA-N
• SMILES： [15NH3]

Computed Properties

• Exact Mass: 18.02360
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.7

Experimental Properties

• Color/Form: Not available
• Density: 0.814 g/mL at 25 °C(lit.)
• Melting Point: −78 °C(lit.)
• Boiling Point: −33 °C(lit.)
• Flash Point: 132 °C
• PSA: 3.24000
• LogP: 0.32390
• Solubility: Not available

Ammonia-15N, Solution in Methanol (~2M) Security Information

• Hazardous Material transportation number：UN 3169
• WGK Germany：3
• Hazard Category Code： 10-23-34-50-50/53-44-39/23/24/25-36/37/38-23/24/25-11
• Safety Instruction： 9-16-26-36/37/39-45-61-36/37
• Hazardous Material Identification：
• Risk Phrases：R10
• PackingGroup：III
• Packing Group：III
• Safety Term：S9-16-26-36/37/39-45-61-36/37
• Packing Group：III
• HazardClass：8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Ammonia-15N, Solution in Methanol (~2M)

Introduction to Ammonia-15N, Solution in Methanol (~2M) and Its Applications in Modern Chemical Research

The compound CAS no. 13767-16-3, identified as Ammonia-15N, Solution in Methanol (~2M), represents a specialized isotope-labeled reagent that has garnered significant attention in the field of chemical and pharmaceutical research. This solution, featuring the stable isotope 15N, is widely utilized for its unique properties that enhance the precision and sensitivity of analytical techniques. The incorporation of 15N into ammonia molecules allows researchers to trace metabolic pathways, study enzyme kinetics, and develop novel diagnostic tools with unprecedented accuracy.

In recent years, the demand for high-purity isotope-labeled compounds has surged due to their critical role in understanding complex biological systems. The Ammonia-15N, Solution in Methanol (~2M) solution stands out as a versatile tool for researchers investigating nitrogen metabolism in living organisms. Its preparation involves the careful dissolution of 15N-enriched ammonia gas in methanol, resulting in a homogeneous solution with a molarity of approximately 2M. This concentration ensures sufficient reactivity while maintaining stability, making it ideal for both laboratory-scale experiments and large-scale industrial applications.

The use of Ammonia-15N in methanol solutions has been instrumental in advancements across multiple scientific disciplines. For instance, in nuclear magnetic resonance (NMR) spectroscopy, the 15N isotope provides a clear signal that aids in structural elucidation and dynamic studies of biomolecules. This capability is particularly valuable in drug discovery, where understanding the three-dimensional structure of potential therapeutic agents is paramount. Furthermore, the solution's compatibility with methanol—a common solvent in organic synthesis—facilitates its integration into diverse chemical reactions without compromising efficiency or yield.

Recent studies have highlighted the importance of Ammonia-15N, Solution in Methanol (~2M) in metabolic labeling experiments. Researchers have employed this reagent to track nitrogen fluxes in microbial communities, shedding light on how microorganisms adapt to nitrogen-limited environments. Such insights are not only academically fascinating but also have practical implications for bioremediation and agricultural productivity. By providing a non-invasive method to monitor nitrogen metabolism, this solution enables scientists to design more effective strategies for enhancing crop growth and reducing environmental pollution.

The pharmaceutical industry has also benefited from the use of Ammonia-15N solutions. Isotope labeling techniques are increasingly employed to study drug metabolism and pharmacokinetics. The Ammonia-15N, Solution in Methanol (~2M) solution offers a reliable way to incorporate labeled nitrogen into drug molecules, allowing researchers to trace their degradation pathways and interactions with biological targets. This information is crucial for optimizing drug formulations and ensuring their safety and efficacy before clinical trials.

From an environmental science perspective, the applications of Ammonia-15N are equally compelling. Researchers have utilized this compound to investigate nitrogen cycling in ecosystems such as oceans, lakes, and soil environments. By tracking 15N labeled ammonia through these systems, scientists can quantify nutrient uptake by plants and microbes, assess the impact of fertilizers on ecosystem health, and develop sustainable agricultural practices that minimize environmental footprints.

The synthesis and handling of Ammonia-15N, Solution in Methanol (~2M) require stringent quality control measures to ensure consistency and purity. Manufacturers must adhere to rigorous standards to prevent contamination from other isotopes or impurities that could interfere with experimental results. Advances in production techniques have enabled the creation of highly enriched solutions with minimal background noise, enhancing their utility for sensitive applications such as NMR spectroscopy and mass spectrometry.

As research methodologies evolve, the demand for specialized reagents like Ammonia-15N continues to grow. Innovations in analytical chemistry have expanded the scope of applications for isotope-labeled compounds, making them indispensable tools for cutting-edge scientific investigations. The development of new methodologies for detecting and quantifying 15N signals has further amplified their importance in fields ranging from biochemistry to materials science.

In conclusion,Ammonia-15N, Solution in Methanol (~2M) (CAS no. 13767-16-3) represents a cornerstone of modern chemical research due to its versatility and precision-enhancing capabilities. Its role in advancing our understanding of biological processes, pharmaceutical development, and environmental science underscores its significance as a critical research tool. As scientists continue to push the boundaries of knowledge,Ammonia-15N will undoubtedly remain at the forefront of innovative studies across multiple disciplines.